Wailupemycin A
Overview
Description
Wailupemycin A is a natural product found in Streptomyces with data available.
Scientific Research Applications
Marine Algae-Derived Streptomyces and α-Glucosidase Inhibition
Wailupemycins, including Wailupemycin A, have been identified in marine algae-derived Streptomyces. They are noteworthy for their role as α-glucosidase inhibitors. This is significant in the context of diabetes treatment, as α-glucosidase inhibitors are used to control postprandial blood glucose levels. Wailupemycins H and I, closely related to Wailupemycin A, have shown considerable inhibitory effects with Ki/IC50 values in the micromolar range, indicating their potential as therapeutic agents in diabetes management (Chen et al., 2016).
Synthesis and Structural Analysis
The synthesis of Wailupemycin A and its analogs has been a subject of interest, given its complex structure and potential biological activity. Research efforts have focused on creating efficient synthetic pathways to produce Wailupemycin A and its epimers, facilitating further study of their biological properties and potential applications (Seitz et al., 2013).
Enzymatic Synthesis of Polyketides
Wailupemycin A falls under the category of polyketides, a class of natural products with diverse and potent biological activities. The enzymatic synthesis of these compounds, including Wailupemycin A, has been demonstrated in vitro. This approach offers a novel method for the production of complex natural products, which might be otherwise challenging to synthesize chemically (Cheng et al., 2007).
Marine Streptomyces and Phenolic Polyketides
Further research on marine Streptomyces species has led to the discovery of new phenolic polyketides related to Wailupemycin A. These compounds have shown a range of biological activities, including α-glucosidase inhibition, cytotoxicity against cancer cell lines, and anti-viral properties. This highlights the therapeutic potential of Wailupemycin A and its relatives in various medical applications (Liu et al., 2017).
Potential Inhibitors for SARS-CoV-2
Recent studies have explored the potential of marine compounds, including Wailupemycins, as inhibitors for SARS-CoV-2 main protease. This research is critical in the search for effective treatments for COVID-19, showcasing the relevance of Wailupemycin A in current medical challenges (Tam et al., 2021).
properties
Molecular Formula |
C21H22O8 |
|---|---|
Molecular Weight |
402.4 g/mol |
IUPAC Name |
4-methoxy-6-[[(1S,2R,5R)-1,2,5-trihydroxy-3-oxo-2-phenacylcyclohexyl]methyl]pyran-2-one |
InChI |
InChI=1S/C21H22O8/c1-28-15-8-16(29-19(25)9-15)11-20(26)10-14(22)7-18(24)21(20,27)12-17(23)13-5-3-2-4-6-13/h2-6,8-9,14,22,26-27H,7,10-12H2,1H3/t14-,20-,21-/m0/s1 |
InChI Key |
ZONQALFJVQODID-WVFSVQOHSA-N |
Isomeric SMILES |
COC1=CC(=O)OC(=C1)C[C@]2(C[C@H](CC(=O)[C@]2(CC(=O)C3=CC=CC=C3)O)O)O |
Canonical SMILES |
COC1=CC(=O)OC(=C1)CC2(CC(CC(=O)C2(CC(=O)C3=CC=CC=C3)O)O)O |
synonyms |
wailupemycin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(1R,3S,5S,6S,7R)-6-hydroxy-8-methyl-7-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]oxy-8-azabicyclo[3.2.1]octan-3-yl] 3,4,5-trimethoxybenzoate](/img/structure/B1246537.png)
![(1'S,6'R,7'R,8R)-6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione](/img/structure/B1246543.png)
![3-[(Z)-2-[(1R,4abeta)-2-Methylene-5alpha-(hydroxymethyl)-5,8aalpha-dimethyl-6alpha-hydroxydecalin-1alpha-yl]ethylidene]-4-hydroxytetrahydrofuran-2-one](/img/structure/B1246544.png)
